Cas no 37942-94-2 (2-Cyclohexen-1-one,2-amino-)
2-Cyclohexen-1-one,2-amino- structure
Product Name:2-Cyclohexen-1-one,2-amino-
CAS No:37942-94-2
MF:C6H9NO
MW:111.141761541367
CID:297805
PubChem ID:21999763
Update Time:2025-04-19
2-Cyclohexen-1-one,2-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,2-amino-
- 2-Amino-2-cyclohexen-1-one
- 37942-94-2
- SCHEMBL867125
- FT-0698344
- DTXSID801311745
- aminocyclohexenone
-
- Inchi： 1S/C6H9NO/c7-5-3-1-2-4-6(5)8/h3H,1-2,4,7H2
- InChI Key： MBPQVWGCNCNOQG-UHFFFAOYSA-N
- SMILES： O=C1C(=CCCC1)N
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
- LogP: 1.28230
2-Cyclohexen-1-one,2-amino- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
37942-94-2 (2-Cyclohexen-1-one,2-amino-) Related Products
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- 146335-44-6(3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester)
- 5220-49-5(3-aminocyclohex-2-en-1-one)
- 145696-97-5(Ethanone,1-[2-amino-4-(1-methylethenyl)-1-cyclopenten-1-yl]-)
- 24706-50-1(3-Anilino-2-cyclohexen-1-one)
- 141895-55-8(3-Hepten-2-one,4-(methylamino)-)
- 145696-98-6(Ethanone,1-[(1S,5R)-3-amino-6,6-dimethylbicyclo[3.1.0]hex-2-en-2-yl]-)
- 163679-93-4(Ethanone,1-[1,4,5,6-tetrahydro-1-(1-methylethyl)-2-pyridinyl]-)
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